Cas no 1370597-86-6 (3-(3-ethenyl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one)

• Product Name: 3-(3-ethenyl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one
• CAS No: 1370597-86-6
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 5208672
• Update Time: 2025-06-08

3-(3-ethenyl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethenyl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one

• Inchi： 1S/C8H6N4O2/c1-2-6-9-8(14-12-6)5-3-4-7(13)11-10-5/h2-4H,1H2,(H,11,13)
• InChI Key： YFBCJHCXVFLAAY-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C=C)N=2)=NNC(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 3-(3-ethenyl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one

Introduction to 3-(3-ethenyl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one (CAS No. 1370597-86-6)

3-(3-ethenyl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1370597-86-6, belongs to a class of molecules that exhibit promising characteristics for further development in medicinal applications. The presence of both the pyridazine and oxadiazole moieties in its structure suggests a high degree of molecular complexity, which may contribute to its interactions with biological targets.

The pyridazine ring is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 2. This structural motif is well-documented for its role in various pharmacophores, often contributing to binding affinity and selectivity in drug design. In contrast, the oxadiazole component introduces additional nitrogen and oxygen atoms, enhancing the compound's potential for hydrogen bonding interactions. These features make 3-(3-ethenyl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one a candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Molecular docking studies have been employed to evaluate the binding potential of this molecule to various protein targets. Initial simulations suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in related diseases. The ethenyl substituent at the 3-position of the oxadiazole ring further modulates the electronic properties of the molecule, potentially influencing its binding mode and efficacy.

The synthesis of 3-(3-ethenyl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyridazine core is typically achieved through condensation reactions between hydrazine derivatives and β-dicarbonyl compounds. Subsequent functionalization with the oxadiazole moiety involves cycloaddition reactions between azides and nitrile oxides or other suitable precursors. The final step includes the introduction of the ethenyl group via vinylation or other coupling techniques.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules containing both pyridazine and oxadiazole motifs exhibit anti-inflammatory, anti-microbial, and anti-cancer properties. For instance, derivatives of these heterocycles have shown efficacy in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. The structural framework of 3-(3-ethenyl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one aligns well with these pharmacological profiles.

In vitro studies have begun to explore the biological activity of this compound across various cell lines. Preliminary results suggest that it may exhibit inhibitory effects on certain kinases and transcription factors implicated in cancer progression. Additionally, its ability to modulate inflammatory cytokine production has been observed in immune cell models. These findings are particularly intriguing given the growing interest in small-molecule inhibitors as adjuvants to existing therapies.

The development of novel drug candidates requires rigorous evaluation through preclinical studies before advancing to human trials. Toxicology assessments are essential to determine the safety profile of 3-(3-ethenyl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one, including its solubility, metabolic stability, and potential side effects. Collaborative efforts between synthetic chemists and biologists are crucial for optimizing this compound's pharmacokinetic properties while maintaining its biological efficacy.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can analyze large datasets to forecast potential bioactivity based on structural features alone. This approach has already been instrumental in prioritizing compounds for experimental validation, reducing time-to-market for new therapeutics.

The future direction for research on 3-(3-ethenyl-1,2,4-oxadiazol-5-ylyl)-1H-pyridazin<0x200B>6-one includes exploring analogues with modified substitution patterns to enhance potency and selectivity. Additionally, investigating its mechanism of action will provide insights into how it interacts with biological targets at a molecular level. Such knowledge is critical for designing next-generation drugs with improved therapeutic outcomes.

In conclusion,3-(3-ethenyl<0x200B>10x200B>,<0x200B>20x200B>,<0x200B>40x200B>-oxadiazol<0x200B>50x200B>-ylyl)<0x200B>-1H-pyridazin<0x200B>60x200B>-one(CAS No.1370597<0x200B>-86<0x200B>-6) represents a promising lead for medicinal chemistry endeavors.Thesynergistic interplay betweenthe pyridazineand oxadiazole moieties offers unique opportunities for developing innovative treatments targeting various diseases.Ongoing research efforts aim to elucidate its full therapeutic potential while ensuring safety through comprehensive preclinical evaluation.